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Compound of Interest

Compound Name: Glycinamide hydrochloride

Cat. No.: B555832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of glycinamide
hydrochloride in various organic solvents. The information contained herein is intended to

support research, development, and formulation activities where glycinamide hydrochloride
is utilized. This document compiles available quantitative and qualitative solubility data, details

established experimental protocols for solubility determination, and presents a visual workflow

to guide laboratory practices.

Introduction
Glycinamide hydrochloride (CAS No. 1668-10-6), the hydrochloride salt of the simplest

amino acid amide, is a versatile building block in organic synthesis and pharmaceutical

development.[1][2] Its physicochemical properties, particularly its solubility, are critical

parameters for its application in reaction chemistry, purification, and the formulation of active

pharmaceutical ingredients. Understanding the solubility of glycinamide hydrochloride in

different solvent systems is paramount for process optimization, ensuring reaction

homogeneity, and achieving desired product purity and yield.

Solubility Data
The solubility of glycinamide hydrochloride is significantly influenced by the nature of the

solvent, particularly its polarity and hydrogen bonding capabilities. As an ionic compound, it
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exhibits high solubility in polar protic solvents like water and is less soluble in non-polar organic

solvents.

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for glycinamide
hydrochloride in water and select organic solvents.

Solvent
Chemical
Class

Solubility
Temperature
(°C)

Notes

Water Polar Protic 100 mg/mL[1] Not Specified

Forms a clear,

colorless

solution.

Water Polar Protic 0.1 g/mL[3] Not Specified
Forms a clear

solution.

Water Polar Protic 1100 g/L[3] Not Specified Highly soluble.

Water Polar Protic 6.4 M[4] 0
High solubility at

low temperature.

Dimethyl

Sulfoxide

(DMSO)

Polar Aprotic
25 mg/mL

(226.16 mM)[5]
Not Specified

Sonication is

recommended.

Qualitative and Inferred Solubility
For many common organic solvents, specific quantitative solubility data for glycinamide
hydrochloride is not readily available in the public domain. However, based on its chemical

structure and general principles of solubility, the following qualitative assessments can be

made:

Alcohols (Methanol, Ethanol, Propanol, Butanol): Glycinamide hydrochloride is described

as being "slightly soluble" in alcohol. Recrystallization procedures for glycinamide
hydrochloride from ethanol or methanol suggest that its solubility in these solvents is

sufficient for purification at elevated temperatures, with lower solubility at room temperature.
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Polar Aprotic Solvents (DMF, DMAc, NMP, Acetonitrile): As a salt, glycinamide
hydrochloride is expected to have some solubility in polar aprotic solvents, although likely

less than in water. Its documented solubility in DMSO supports this.

Ethers (THF, Diethyl ether): Solubility is expected to be very low due to the non-polar nature

of these solvents.

Ketones (Acetone): Solubility is anticipated to be low.

Non-polar Solvents (Hexane, Toluene): Glycinamide hydrochloride is expected to be

practically insoluble in non-polar solvents.

Experimental Protocols for Solubility Determination
The accurate determination of solubility is crucial for many applications. The saturation shake-

flask method followed by gravimetric or spectroscopic analysis is a reliable and widely

accepted technique.

Saturation Shake-Flask Method
This method is considered the gold standard for determining equilibrium solubility.

Objective: To determine the saturation solubility of glycinamide hydrochloride in a given

solvent at a specific temperature.

Materials:

Glycinamide hydrochloride (solid)

Solvent of interest

Conical flasks or vials with stoppers

Constant temperature shaker bath or incubator

Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)
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Evaporating dish or pre-weighed vials

Oven

Spectrophotometer (if using spectroscopic analysis)

Procedure:

Preparation: Add an excess amount of solid glycinamide hydrochloride to a conical flask

containing a known volume of the solvent of interest. The excess solid is crucial to ensure

that equilibrium with the solid phase is achieved.

Equilibration: Seal the flask and place it in a constant temperature shaker bath. Agitate the

mixture for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached.

The time required for equilibration should be determined experimentally by taking

measurements at different time points until the concentration of the solute in the solution

remains constant.

Phase Separation: After equilibration, allow the suspension to settle. Carefully withdraw a

sample of the supernatant using a syringe and filter it through a membrane filter that is

compatible with the solvent to remove all undissolved solids. The filtration should be

performed quickly to avoid temperature changes that could affect solubility.

Analysis:

Gravimetric Method:

1. Accurately weigh a clean, dry evaporating dish or vial.

2. Pipette a known volume of the clear filtrate into the pre-weighed container.

3. Evaporate the solvent in an oven at a temperature below the decomposition point of

glycinamide hydrochloride until a constant weight of the dried solid is achieved.

4. Cool the container in a desiccator and weigh it accurately.

5. Calculate the solubility as the mass of the dissolved solid per volume of solvent (e.g., in

mg/mL or g/L).
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Spectrophotometric Method:

1. If glycinamide hydrochloride has a suitable chromophore, a UV-Vis

spectrophotometer can be used.

2. Prepare a calibration curve by measuring the absorbance of a series of standard

solutions of known concentrations of glycinamide hydrochloride in the same solvent.

3. Dilute the filtered saturated solution to a concentration that falls within the linear range

of the calibration curve.

4. Measure the absorbance of the diluted solution.

5. Determine the concentration of the diluted solution from the calibration curve and then

calculate the concentration of the original saturated solution, taking into account the

dilution factor.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the determination of glycinamide
hydrochloride solubility using the saturation shake-flask method.

Preparation Equilibration Phase Separation Analysis Result

Add excess glycinamide HCl to solvent Agitate at constant temperature (24-72h) Settle suspension Filter supernatant Gravimetric or Spectroscopic Analysis Calculate Solubility

Click to download full resolution via product page

Caption: Workflow for determining the solubility of glycinamide hydrochloride.

Conclusion
This technical guide has summarized the known solubility of glycinamide hydrochloride in

water and various organic solvents, providing both quantitative and qualitative data. A detailed

experimental protocol for the reliable determination of solubility using the saturation shake-flask
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method has been presented, accompanied by a clear workflow diagram. While there is a lack

of extensive quantitative solubility data in a wide range of organic solvents, the information

provided herein serves as a valuable resource for scientists and professionals in the fields of

chemistry and drug development, enabling more informed decisions in process design,

formulation, and synthesis involving glycinamide hydrochloride. Further experimental studies

are warranted to expand the quantitative solubility database for this important compound in a

broader array of organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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